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Compound of Interest

Compound Name: DD-03-171

Cat. No.: B606998 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.[1]

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DD-03-171. The following procedures are designed

to ensure the safe handling, use, and disposal of this potent and selective Bruton's tyrosine

kinase (BTK) Degrader.

Compound Information and Hazard Identification
DD-03-171 is a potent PROTAC (Proteolysis Targeting Chimera) BTK degrader with a DC50 of

5.1 nM.[2][3] It functions by inducing the degradation of BTK, IKFZ1, and IKFZ3.[2][3] As a

potent compound, DD-03-171 requires careful handling to minimize exposure. The molecule

contains a thalidomide analog, which necessitates stringent precautions, particularly

concerning reproductive hazards.

Hazard Statement:

Harmful if swallowed.

Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory for all personnel handling DD-03-171. The

following table outlines the minimum required PPE.
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Operation Required PPE Notes

Handling of solid compound

(weighing, aliquoting)

- Disposable nitrile gloves

(double-gloving

recommended)- Laboratory

coat- Chemical splash

goggles- Face shield-

Respiratory protection (e.g.,

N95 respirator)

All handling of the solid

compound should be

performed in a certified

chemical fume hood or a glove

box.

Handling of stock solutions

and dilutions

- Disposable nitrile gloves-

Laboratory coat- Chemical

splash goggles

Work should be conducted in a

chemical fume hood.

Cell culture and in-vitro assays

- Disposable nitrile gloves-

Laboratory coat- Safety

glasses

Standard cell culture hood

procedures should be

followed.

Animal handling (dosing)

- Disposable nitrile gloves-

Laboratory coat- Safety

glasses or goggles

Handle animals in a biosafety

cabinet.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure the stability of the

compound and the safety of laboratory personnel.
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Parameter Guideline Reference

Storage Temperature Store at -20°C. [3]

Handling Precautions

Avoid inhalation, and contact

with eyes and skin. Avoid dust

and aerosol formation. Use

only in areas with appropriate

exhaust ventilation.

Hygiene

Do not eat, drink, or smoke

when using this product. Wash

skin thoroughly after handling.

Stock Solution Storage

Store stock solutions in

aliquots in tightly sealed vials

at -20°C for up to one month or

-80°C for up to six months.

Before use, allow the product

to equilibrate to room

temperature for at least 1 hour

prior to opening the vial.

[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Accidental Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. Decontaminate the spill

area.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DD-03-171.

Materials:

DD-03-171 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b606998?utm_src=pdf-body
https://www.benchchem.com/product/b606998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical fume hood

Appropriate PPE (double nitrile gloves, lab coat, safety goggles, face shield)

Sterile microcentrifuge tubes or vials

Procedure:

Pre-weighing Preparation:

Ensure the chemical fume hood is clean and certified.

Don all required PPE.

Allow the vial of DD-03-171 to equilibrate to room temperature for at least one hour before

opening.

Weighing the Compound:

Carefully weigh the desired amount of DD-03-171 on a calibrated analytical balance within

the fume hood. For example, to prepare 1 mL of a 10 mM solution, weigh 9.91 mg of DD-
03-171 (Molecular Weight: 991.16 g/mol ).

Solubilization:

Transfer the weighed DD-03-171 to a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial. To prepare a 10 mM solution

with 9.91 mg of DD-03-171, add 1 mL of DMSO.

Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming to

37°C and sonication can be used to aid dissolution if necessary.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Clearly label each aliquot with the compound name, concentration, date, and storage

conditions.

Store the aliquots at -20°C or -80°C.

Disposal Plan
All waste materials contaminated with DD-03-171 must be considered hazardous waste.

Waste Type Disposal Procedure

Solid DD-03-171
Dispose of in a sealed, clearly labeled

hazardous waste container.

Contaminated Labware (vials, pipette tips, etc.)
Place in a designated hazardous waste

container.

Liquid Waste (unused solutions)
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Contaminated PPE
Dispose of in a designated hazardous waste

container.

All hazardous waste must be disposed of through an approved waste disposal plant in

accordance with local, state, and federal regulations.

Workflow and Pathway Diagrams
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DD-03-171 Handling and Disposal Workflow

Preparation

Handling (in Fume Hood/Glove Box)

Cleanup and Disposal Emergency Response

Review SDS and SOPs

Don Appropriate PPE

Weigh Solid Compound

Prepare Stock Solution

Perform Experiment

Decontaminate Work Area Spill or Exposure Occurs

Segregate Hazardous Waste

Dispose via Approved Vendor

Follow Emergency Procedures

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of DD-03-171.
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Simplified DD-03-171 Mechanism of Action

DD-03-171

Ternary Complex
(BTK-DD03171-CRBN)BTK Protein

Cereblon (CRBN)
E3 Ligase Complex

Ubiquitination Proteasome BTK Degradation

Click to download full resolution via product page

Caption: Simplified signaling pathway of DD-03-171 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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